Cas no 170108-06-2 (2-bromo-4-chloro-3-fluorobenzoic acid)

• Product Name: 2-bromo-4-chloro-3-fluorobenzoic acid
• CAS No: 170108-06-2
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD27945981
• CID: 4613003
• PubChem ID: 23303149
• Update Time: 2025-09-28

2-bromo-4-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-3-fluorobenzoic acid
• 2-BROMO-4-CHLORO-3-FLUOROBENZOIC ACID(WXFC0376)
• Benzoic acid, 2-bromo-4-chloro-3-fluoro-
• 2-bromo-4-chloro-3-fluorobenzoic acid ISO 9001：2015 REACH
• CS-0046377
• 170108-06-2
• SCHEMBL478797
• DTXSID701288177
• DA-43544
• CPXFMJZURXTLMQ-UHFFFAOYSA-N

• MDL： MFCD27945981
• Inchi： 1S/C7H3BrClFO2/c8-5-3(7(11)12)1-2-4(9)6(5)10/h1-2H,(H,11,12)
• InChI Key： CPXFMJZURXTLMQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C(F)=C1Br

Computed Properties

• Exact Mass: 251.899
• Monoisotopic Mass: 251.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.9